Cas no 854646-83-6 (α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid)

• Product Name: α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid
• CAS No: 854646-83-6
• MF: C₈H₇I₂NO₃
• MW: 418.955026865005
• CID: 4557351
• Update Time: 2025-07-17

α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid
• Levothyroxine Impurity 6
• a-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid

• Inchi： 1S/C8H7I2NO3/c9-4-1-3(6(11)8(13)14)2-5(10)7(4)12/h1-2,6,12H,11H2,(H,13,14)
• InChI Key： UBLGTNPIUQIRSL-UHFFFAOYSA-N
• SMILES： C(C1C=C(I)C(O)=C(I)C=1)(N)C(=O)O

Additional information on α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid

Comprehensive Overview of α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid (CAS No. 854646-83-6)

α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid (CAS No. 854646-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its iodine-substituted benzene ring and acetic acid moiety, is often explored for its potential applications in drug development and diagnostic imaging. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the field of thyroid hormone analogs and radiocontrast agents.

The molecular structure of α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid features two iodine atoms at the 3 and 5 positions of the benzene ring, which contribute to its high molecular weight and potential for X-ray contrast enhancement. This property makes it a candidate for use in medical imaging, where iodine-containing compounds are widely utilized. Additionally, the presence of the amino and hydroxy functional groups allows for further chemical modifications, enabling the creation of derivatives with tailored properties for specific applications.

In recent years, the demand for iodinated aromatic compounds has surged, driven by advancements in precision medicine and molecular imaging. α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid is often discussed in the context of targeted drug delivery systems, where its ability to bind to specific biological targets is leveraged. For instance, its derivatives are being investigated for their potential to enhance the efficacy of anticancer drugs by improving their solubility and bioavailability.

Another area of interest is the compound's role in enzyme inhibition studies. The iodine atoms in α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid can interact with enzyme active sites, making it a valuable tool for probing biochemical pathways. This has led to its use in proteomics and metabolomics research, where understanding enzyme mechanisms is critical for developing new therapeutic strategies.

From a synthetic chemistry perspective, α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid presents both challenges and opportunities. The introduction of iodine atoms requires careful control of reaction conditions to avoid unwanted side reactions. However, the resulting compound's stability and reactivity make it a versatile intermediate for constructing more complex architectures. Researchers are also exploring its use in green chemistry initiatives, aiming to develop more sustainable synthetic routes.

In the context of AI-driven drug discovery, α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid has been featured in computational studies predicting its interactions with biological targets. Machine learning models are being employed to optimize its derivatives for improved pharmacokinetic properties, reflecting the growing intersection of cheminformatics and medicinal chemistry.

As the scientific community continues to explore the potential of iodinated compounds, α-Amino-4-hydroxy-3,5-diiodo-benzeneacetic Acid remains a focal point for innovation. Its applications span from diagnostic imaging to therapeutic development, underscoring its importance in modern biomedical research. Future studies are likely to uncover even more uses for this versatile molecule, solidifying its place in the toolkit of chemists and biologists alike.